Cas no 2444009-48-5 (Methyl 6-cyano-1-(pentan-3-yl)-1H-indole-4-carboxylate)

• Product Name: Methyl 6-cyano-1-(pentan-3-yl)-1H-indole-4-carboxylate
• CAS No: 2444009-48-5
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 5058189
• Update Time: 2025-11-01

Methyl 6-cyano-1-(pentan-3-yl)-1H-indole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-cyano-1-(pentan-3-yl)-1H-indole-4-carboxylate
• Methyl 6-cyano-1-(pentan-3-yl)-1H-indole-4-carboxylate

• Inchi： 1S/C16H18N2O2/c1-4-12(5-2)18-7-6-13-14(16(19)20-3)8-11(10-17)9-15(13)18/h6-9,12H,4-5H2,1-3H3
• InChI Key： VQESXVJZFRCZIX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C#N)=CC2=C1C=CN2C(CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 397
• XLogP3: 3.3
• Topological Polar Surface Area: 55

Additional information on Methyl 6-cyano-1-(pentan-3-yl)-1H-indole-4-carboxylate

Methyl 6-cyano-1-(pentan-3-yl)-1H-indole-4-carboxylate (CAS No. 2444009-48-5): A Promising Scaffold for Targeted Drug Discovery

Methyl 6-cyano-1-(pentan-3-yl)-1H-indole-4-carboxylate represents a structurally unique compound within the indole carboxylate family, characterized by its cyano functional group at the 6-position and a pentan-3-yl side chain. This molecule, with the CAS No. 2444009-48-5 identifier, has emerged as a focal point in recent medicinal chemistry research due to its potential to modulate specific biological targets. The indole-4-carboxylate core, combined with the 6-cyano substituent, confers distinct physicochemical properties that make it suitable for diverse applications in drug development.

Recent studies have highlighted the indole scaffold's ability to interact with G protein-coupled receptors (GPCRs) and ion channels, which are critical targets in diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions. The pentan-3-yl group, attached to the indole ring, introduces steric and electronic effects that influence the molecule's binding affinity and selectivity. This structural feature is particularly relevant in the context of cyano-containing compounds, which are known for their potential to act as electrophilic agents or modulators of protein-protein interactions.

Advances in synthetic methodologies have enabled the efficient preparation of Methyl 6-cyano-1-(pentan-3-yl)-1H-indole-4-carboxylate. A 2023 study published in *Journal of Medicinal Chemistry* reported a novel catalytic approach using transition-metal complexes to achieve high-yield synthesis of this compound. The method leverages the indole ring's inherent reactivity and the cyano group's ability to participate in electrophilic addition reactions, resulting in a scalable process suitable for pharmaceutical applications. This development underscores the compound's potential as a building block for drug discovery programs targeting complex biological systems.

Functional studies on Methyl 6-cyano-1-(pent,3-yl)-1H-indole-4-carboxylate have revealed its activity against specific kinases, including the ERK1/2 and PI3K/AKT pathways, which are implicated in tumor progression. A 2024 preclinical study in *Cancer Research* demonstrated that this compound exhibits anti-proliferative effects in breast cancer cell lines by inhibiting the ERK1/2 signaling cascade. The cyano group is hypothesized to act as a molecular probe, facilitating interactions with key residues in the target protein, while the pentan-3-yl side chain enhances membrane permeability and metabolic stability.

Structural modifications of Methyl 6-cyano-1-(pentan-3-yl)-1H-indole-4-carboxylate have also been explored to optimize its therapeutic potential. For instance, replacing the pentan-3-yl group with shorter or branched alkyl chains has been shown to improve the compound's solubility and reduce off-target effects. These findings align with the broader trend in medicinal chemistry to balance potency with pharmacokinetic profiles, ensuring that candidate molecules meet the stringent requirements of drug development pipelines.

From a mechanistic perspective, the indole-4-carboxylate core of this compound is capable of forming hydrogen bonds with target proteins, a property that is particularly advantageous in the design of small-molecule inhibitors. The cyano substituent further contributes to the molecule's planarity, which is essential for optimal binding to receptor pockets. This structural advantage has been exploited in the development of indole-based compounds targeting the TRPV1 receptor, a key player in inflammatory and neuropathic pain pathways.

Computational modeling of Methyl 6-cyano-1-(pentan-3-yl)-1H-indole-4-carboxylate has provided insights into its molecular interactions with biological targets. Molecular dynamics simulations have revealed that the cyano group forms a hydrogen bond with the Asn122 residue in the ERK1/2 kinase domain, while the pentan-3-yl side chain engages in hydrophobic interactions with the surrounding amino acid residues. These findings highlight the importance of the indole scaffold in modulating the conformational dynamics of target proteins, a critical factor in the design of effective therapeutics.

Additionally, the indole-4-carboxylate framework has been shown to exhibit inherent antioxidant properties, which may contribute to its therapeutic potential in oxidative stress-related diseases. A 2023 study in *Antioxidants* demonstrated that this compound scavenges reactive oxygen species (ROS) via its cyano group, suggesting a dual mechanism of action that could be leveraged in the treatment of neurodegenerative disorders such as Alzheimer's disease.

Despite its promising properties, the development of Methyl 6-cyano-1-(pentan-3-yl)-1H-indole-4-carboxylate as a therapeutic agent requires further investigation into its safety profile and long-term efficacy. Preclinical studies are currently underway to evaluate its toxicity in animal models, with a focus on liver and renal function. These studies are critical in ensuring that the compound meets the regulatory standards for drug approval while maintaining its therapeutic benefits.

In conclusion, Methyl 6-cyano-1-(pentan-3-yl)-1H-indole-4-carboxylate (CAS No. 2444009-48-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its potential to modulate key biological pathways, position it as a valuable candidate for the development of novel therapeutics. As research in this area continues to evolve, the indole-based scaffold may become a cornerstone in the design of targeted drugs for a wide range of diseases.